1-Cbz-4-carbamimidoylpiperazine

• IUPAC Name: benzyl 4-carbamimidoylpiperazine-1-carboxylate
• InChI: InChI=1S/C13H18N4O2/c14-12(15)16-6-8-17(9-7-16)13(18)19-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H3,14,15)
• InChI Key: YZQVHXJHBNPJED-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=N)N)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

1-Cbz-4-piperidone is a white to pale yellow compound. The CAS number of 1-Cbz-4-piperidone is 19099-93-5, the molecular formula is C13H15NO3.

Synthesis Analysis

The synthetic route of 1-Cbz-4-piperidone involves the use of 4,4-piperidinediol hydrochloride, Na2CO3, and CbzCl. The mixture is stirred at room temperature for 9 hours, then diluted with AcOEt and aqueous Na2CO3. The residue is purified by flash column chromatography.

Physical And Chemical Properties Analysis

1-Cbz-4-piperidone has a molecular weight of 233.26, a melting point of 38-41°C, and a boiling point of 114-140 °C/0.25 mmHg (lit.). It is soluble in Chloroform, dichloromethane, ethyl Acetate, methanol.

Scientific Research Applications

Environmental Degradation and Transformation

• Electrochemical Degradation : Electrochemical methods have been explored for the degradation of CBZ, demonstrating effective removal from water using electrocatalytically generated active chlorine and optimizing parameters such as electric current and treatment time for higher degradation efficiency (García-Espinoza et al., 2018).
• UV/Chlorine Treatment : Studies on UV/chlorine treatment have shown promising results in the transformation of CBZ, identifying various degradation pathways and transformation products. This method's effectiveness in reducing CBZ's presence in the aqueous environment has been highlighted, alongside an exploration of the factors influencing degradation rates (Pan et al., 2017).

Detection in Environmental Samples

• Immunoassay for Detection : The development of an enzyme-linked immunosorbent assay (ELISA) for detecting CBZ in surface and sewage waters represents a significant advancement in monitoring environmental pollutants. This method provides a sensitive, cost-effective approach to detecting CBZ, with potential applications in monitoring other similar compounds (Bahlmann et al., 2009).

Biological Interactions and Effects

• Effects on Bivalves : Research into the presence of CBZ in coastal systems and its effects on bivalves like clams has shed light on the environmental impact of pharmaceutical pollutants. Studies have demonstrated that even low concentrations of CBZ can induce oxidative stress and alter health status in aquatic organisms, highlighting the need for effective removal strategies from water bodies (Almeida et al., 2014).

Safety and Hazards

While specific safety and hazard information for 1-Cbz-4-carbamimidoylpiperazine is not available, 1-Cbz-4-Piperidone is advised for R&D use only and not for medicinal, household or other use. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.